Cas no 36848-41-6 (Phenazine, 1,6-dinitro-)

• Product Name: Phenazine, 1,6-dinitro-
• CAS No: 36848-41-6
• MF: C₁₂H₆N₄O₄
• MW: 270.200441837311
• CID: 320666
• PubChem ID: 161923
• Update Time: 2025-04-19

Phenazine, 1,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Phenazine, 1,6-dinitro-
• 1,6-dinitrophenazine
• 36848-41-6
• InChI=1/C12H6N4O4/c17-15(18)9-5-1-3-7-11(9)14-8-4-2-6-10(16(19)20)12(8)13-7/h1-6H
• DTXSID70190326
• BZGCNHUWISZVPK-UHFFFAOYSA-N
• RO1IVD3S89
• UNII-RO1IVD3S89
• BZGCNHUWISZVPK-UHFFFAOYSA-
• CCRIS 3016

• Inchi： 1S/C12H6N4O4/c17-15(18)9-5-1-3-7-11(9)14-8-4-2-6-10(16(19)20)12(8)13-7/h1-6H
• InChI Key： BZGCNHUWISZVPK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C1=NC1C=CC=C(C=1N=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 270.03898
• Monoisotopic Mass: 270.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 112.06